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Compound of Interest

Compound Name: Iox2 sodium

Cat. No.: B15576147 Get Quote

Technical Support Center: Iox2 Sodium
Welcome to the technical support center for Iox2 sodium. This resource is designed for

researchers, scientists, and drug development professionals to provide clear and actionable

guidance on the effective use of Iox2 sodium in your experiments. Here, you will find answers

to frequently asked questions, troubleshooting guides for common issues, and detailed

experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the difference between Iox2 and Iox2 sodium?

A1: Iox2 is a potent and selective inhibitor of Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase

2 (PHD2).[1] It is a valuable tool for studying the physiological and pathological roles of the HIF

pathway.[2] Iox2 is the free acid form, while Iox2 sodium is the sodium salt. The primary

distinction between the two lies in their solubility and stability. Iox2 sodium is expected to have

higher aqueous solubility than Iox2 free acid, which is advantageous for preparing aqueous

stock solutions and for in vivo studies.[2]

Q2: What is the mechanism of action of Iox2?

A2: Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate the alpha subunit

of HIF (HIF-α), marking it for degradation by the proteasome.[1] By inhibiting PHD2, Iox2

prevents the degradation of HIF-α, allowing it to accumulate, translocate to the nucleus, and
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activate the transcription of hypoxia-responsive genes.[1] This effectively mimics a hypoxic

response.[1]

Q3: What are the recommended storage conditions for Iox2 sodium?

A3: Iox2 sodium as a solid is stable for years when stored at -20°C.[3] For long-term storage

of stock solutions, it is recommended to prepare a concentrated stock in anhydrous DMSO,

aliquot it into single-use vials to avoid repeated freeze-thaw cycles, and store it at -80°C.[3]

Q4: Can I dissolve Iox2 sodium directly in water or PBS?

A4: While Iox2 sodium is expected to have higher aqueous solubility than the free acid, direct

dissolution in aqueous buffers may still be challenging.[2] For consistent results, it is

recommended to first prepare a concentrated stock solution in an organic solvent like

anhydrous DMSO.[4] This stock can then be diluted into your aqueous experimental medium.

Data Presentation
Physicochemical Properties of Iox2 and Iox2 Sodium
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Property Iox2 Free Acid Iox2 Sodium Salt
Key
Considerations for
Researchers

Molecular Formula C₁₉H₁₆N₂O₅ C₁₉H₁₅N₂NaO₅

The difference in

molecular formula

accounts for the

differing molecular

weights.

Molecular Weight 352.34 g/mol [2] 374.32 g/mol [2]

Use the correct

molecular weight for

accurate

concentration

calculations.

CAS Number 931398-72-0[2] 2377239-85-3[2]

Use the appropriate

CAS number when

searching for

information on a

specific form.

Aqueous Solubility Insoluble[2]
Expected to be higher

than the free acid[2]

The enhanced

aqueous solubility of

the sodium salt is

advantageous for

preparing stock

solutions and for in

vivo studies requiring

aqueous formulations.

[2]

Organic Solvent

Solubility

Soluble in DMSO

(≥17.6 mg/mL) and

DMF[5]

Soluble in DMSO[5]

Both forms are readily

soluble in DMSO for

preparing

concentrated stock

solutions.[5]

Stability Stable as a solid.

Stock solutions in

Generally, salt forms

can be more

Store the sodium salt

in a desiccated
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DMSO are stable for

extended periods

when stored at -20°C

or -80°C.[2]

susceptible to

hygroscopicity.

Stability in aqueous

solution may be pH-

dependent.[2]

environment. The pH

of aqueous solutions

should be controlled

to prevent

precipitation.[2]

Troubleshooting Guide
Issue: Precipitation of Iox2 Sodium in Aqueous Media
Diagram: Troubleshooting Workflow for Iox2 Sodium Precipitation
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Precipitation Observed in Aqueous Media

Is the stock solution clear?

Prepare fresh stock solution in anhydrous DMSO.

No

How was the working solution prepared?

Yes

Direct dilution of concentrated stock?

Used serial dilution?

No

Check final DMSO concentration.
Is it >0.5%?

Yes

Yes

Lower final DMSO concentration.

Yes

Check media components and temperature.

No

Pre-warm media to 37°C before adding Iox2 sodium solution.

Consider using a simpler basal medium for initial dilution.

Briefly sonicate the final solution.

Still precipitates?

Lower the final working concentration of Iox2 sodium.

Yes

Solution Clear

No

Click to download full resolution via product page

Caption: A step-by-step guide to resolving Iox2 sodium precipitation.
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Potential Causes and Solutions:

Improper Stock Solution: If your stock solution is not fully dissolved, it will lead to

precipitation upon dilution.

Solution: Ensure your Iox2 sodium is completely dissolved in anhydrous DMSO. Gentle

warming to 37°C and brief vortexing can aid dissolution.[1]

High Final Concentration of Organic Solvent: While DMSO is an excellent solvent for Iox2
sodium, high final concentrations in your aqueous medium can be toxic to cells and may

affect experimental results.

Solution: Keep the final DMSO concentration in your cell culture low, typically ≤ 0.1%.[1]

Rapid Dilution: Adding a concentrated DMSO stock directly into a large volume of aqueous

media can cause the compound to "crash out" of solution.

Solution: Perform a serial dilution. First, dilute the concentrated DMSO stock solution in a

small volume of serum-free medium or PBS before adding it to the final culture volume.

Add the diluted solution dropwise while gently vortexing the final medium.[6]

Low Temperature of Media: The solubility of many compounds, including Iox2 sodium, can

decrease at lower temperatures.

Solution: Always use pre-warmed (37°C) cell culture media for dilutions.[6]

Media Components: Complex cell culture media contain salts and other components that

can interact with Iox2 sodium and reduce its solubility.[1]

Solution: If precipitation persists, consider using a simpler basal medium for the initial

dilution step.[1]

Sonication: Brief sonication can sometimes help to redissolve precipitated compounds.

Solution: After dilution, briefly sonicate the final working solution.

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Iox2 Sodium Stock
Solution in DMSO
Materials:

Iox2 sodium (MW: 374.32 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Vortex mixer

Procedure:

Allow the Iox2 sodium vial to equilibrate to room temperature before opening to prevent

moisture condensation.[1]

Weigh out 3.74 mg of Iox2 sodium and place it in a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex until the Iox2 sodium is completely dissolved. Gentle

warming to 37°C may be necessary.[1]

Aliquot the stock solution into single-use, amber microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.

Protocol 2: General Procedure for Diluting Iox2 Sodium
for Cell-Based Assays
Materials:

10 mM Iox2 sodium stock solution in DMSO

Pre-warmed (37°C) serum-free cell culture medium or PBS
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Pre-warmed (37°C) complete cell culture medium

Procedure:

Thaw a single-use aliquot of the 10 mM Iox2 sodium stock solution at room temperature.

Intermediate Dilution: Prepare an intermediate dilution of the Iox2 sodium stock solution in

pre-warmed serum-free medium or PBS. For example, to achieve a final concentration of 10

µM with 0.1% DMSO, add 1 µL of the 10 mM stock to 99 µL of serum-free medium to make a

100 µM intermediate solution.

Final Dilution: Add the intermediate dilution to the pre-warmed complete cell culture medium

to achieve the desired final concentration. For example, add 100 µL of the 100 µM

intermediate solution to 900 µL of complete medium to get a final concentration of 10 µM.

Gently mix the final solution.

Visually inspect the medium for any signs of precipitation before adding it to your cells.

Mandatory Visualization
Iox2 Mechanism of Action: HIF-1α Signaling Pathway
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Caption: Iox2 inhibits PHD2, stabilizing HIF-1α and activating target genes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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